Cas no 937596-38-8 (5-(trifluoromethyl)-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline)

• Product Name: 5-(trifluoromethyl)-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
• CAS No: 937596-38-8
• MF: C₁₅H₁₃F₆N₃
• MW: 349.274244070053
• MDL: MFCD08699441
• CID: 3060754
• PubChem ID: 19627042
• Update Time: 2025-04-21

5-(trifluoromethyl)-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline Chemical and Physical Properties

Names and Identifiers

• <br>5-(Trifluoromethyl)-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1- yl)aniline
• 5-(trifluoromethyl)-2-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-ylaniline
• 5-(trifluoromethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]aniline
• AKOS000318601
• DTXSID501122723
• 5-(trifluoromethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]aniline
• 5-(Trifluoromethyl)-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)aniline
• EN300-231119
• 2-[4,5,6,7-Tetrahydro-3-(trifluoromethyl)-1H-indazol-1-yl]-5-(trifluoromethyl)benzenamine
• STK351405
• CS-0271673
• 937596-38-8

• MDL： MFCD08699441
• Inchi： 1S/C15H13F6N3/c16-14(17,18)8-5-6-12(10(22)7-8)24-11-4-2-1-3-9(11)13(23-24)15(19,20)21/h5-7H,1-4,22H2
• InChI Key： DANXTXUZFOZZCN-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(C2C=CC(C(F)(F)F)=CC=2N)N=1)(F)F

Computed Properties

• Exact Mass: 349.10136640Da
• Monoisotopic Mass: 349.10136640Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.8Ų